Cas no 1859246-63-1 (2-Oxiranecarbonitrile, 3-methyl-3-[4-(1-methylethyl)phenyl]-)
2-Oxiranecarbonitrile, 3-methyl-3-[4-(1-methylethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxiranecarbonitrile, 3-methyl-3-[4-(1-methylethyl)phenyl]-
-
- Inchi: 1S/C13H15NO/c1-9(2)10-4-6-11(7-5-10)13(3)12(8-14)15-13/h4-7,9,12H,1-3H3
- InChI Key: JHOBRAMQRPHFDG-UHFFFAOYSA-N
- SMILES: O1C(C)(C2=CC=C(C(C)C)C=C2)C1C#N
2-Oxiranecarbonitrile, 3-methyl-3-[4-(1-methylethyl)phenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01065935-1g |
3-Methyl-3-[4-(propan-2-yl)phenyl]oxirane-2-carbonitrile |
1859246-63-1 | 95% | 1g |
¥2737.0 | 2023-03-19 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01065935-5g |
3-Methyl-3-[4-(propan-2-yl)phenyl]oxirane-2-carbonitrile |
1859246-63-1 | 95% | 5g |
¥7931.0 | 2023-03-19 | |
| Enamine | EN300-699435-0.05g |
3-methyl-3-[4-(propan-2-yl)phenyl]oxirane-2-carbonitrile |
1859246-63-1 | 0.05g |
$612.0 | 2023-03-10 | ||
| Enamine | EN300-699435-0.1g |
3-methyl-3-[4-(propan-2-yl)phenyl]oxirane-2-carbonitrile |
1859246-63-1 | 0.1g |
$640.0 | 2023-03-10 | ||
| Enamine | EN300-699435-0.25g |
3-methyl-3-[4-(propan-2-yl)phenyl]oxirane-2-carbonitrile |
1859246-63-1 | 0.25g |
$670.0 | 2023-03-10 | ||
| Enamine | EN300-699435-0.5g |
3-methyl-3-[4-(propan-2-yl)phenyl]oxirane-2-carbonitrile |
1859246-63-1 | 0.5g |
$699.0 | 2023-03-10 | ||
| Enamine | EN300-699435-1.0g |
3-methyl-3-[4-(propan-2-yl)phenyl]oxirane-2-carbonitrile |
1859246-63-1 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-699435-2.5g |
3-methyl-3-[4-(propan-2-yl)phenyl]oxirane-2-carbonitrile |
1859246-63-1 | 2.5g |
$1428.0 | 2023-03-10 | ||
| Enamine | EN300-699435-5.0g |
3-methyl-3-[4-(propan-2-yl)phenyl]oxirane-2-carbonitrile |
1859246-63-1 | 5.0g |
$2110.0 | 2023-03-10 | ||
| Enamine | EN300-699435-10.0g |
3-methyl-3-[4-(propan-2-yl)phenyl]oxirane-2-carbonitrile |
1859246-63-1 | 10.0g |
$3131.0 | 2023-03-10 |
2-Oxiranecarbonitrile, 3-methyl-3-[4-(1-methylethyl)phenyl]- Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 2-Oxiranecarbonitrile, 3-methyl-3-[4-(1-methylethyl)phenyl]-
Recent Advances in the Study of 2-Oxiranecarbonitrile, 3-methyl-3-[4-(1-methylethyl)phenyl]- (CAS: 1859246-63-1)
The compound 2-Oxiranecarbonitrile, 3-methyl-3-[4-(1-methylethyl)phenyl]- (CAS: 1859246-63-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This epoxide derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, making it a compound of interest for drug discovery and development.
One of the key areas of research has been the optimization of synthetic routes for 2-Oxiranecarbonitrile, 3-methyl-3-[4-(1-methylethyl)phenyl]-. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers employed a multi-step process involving the use of chiral catalysts to ensure enantioselectivity, which is crucial for its biological activity. This advancement in synthesis has paved the way for further pharmacological evaluations.
In terms of biological activity, recent in vitro and in vivo studies have highlighted the compound's potential as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-Oxiranecarbonitrile, 3-methyl-3-[4-(1-methylethyl)phenyl]- exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in murine models. The compound's mechanism of action appears to involve the modulation of the NF-κB signaling pathway, suggesting its potential utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Additionally, preliminary investigations into the compound's anticancer properties have shown encouraging results. Research published in the European Journal of Medicinal Chemistry (2023) indicated that 2-Oxiranecarbonitrile, 3-methyl-3-[4-(1-methylethyl)phenyl]- could induce apoptosis in certain cancer cell lines, particularly those associated with breast and lung cancers. The study proposed that the compound's epoxide moiety plays a critical role in its cytotoxic effects, possibly through the formation of covalent bonds with cellular nucleophiles.
Despite these promising findings, challenges remain in the development of 2-Oxiranecarbonitrile, 3-methyl-3-[4-(1-methylethyl)phenyl]- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Current research efforts are also exploring the compound's potential as a scaffold for the development of novel derivatives with enhanced pharmacological properties.
In conclusion, 2-Oxiranecarbonitrile, 3-methyl-3-[4-(1-methylethyl)phenyl]- (CAS: 1859246-63-1) represents a promising candidate for further investigation in the fields of anti-inflammatory and anticancer drug development. Continued research into its synthesis, mechanism of action, and therapeutic potential will be essential to fully realize its clinical applications.
1859246-63-1 (2-Oxiranecarbonitrile, 3-methyl-3-[4-(1-methylethyl)phenyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)